molecular formula C11H10N2O4S B3389373 2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid CAS No. 926214-55-3

2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid

Cat. No. B3389373
CAS RN: 926214-55-3
M. Wt: 266.28 g/mol
InChI Key: NPFJVLUVGXJMQV-UHFFFAOYSA-N
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Description

“2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid” is a chemical compound with the CAS Number: 926214-55-3 . It has a molecular weight of 266.28 and its IUPAC name is {2-[(2-methyl-3-furoyl)amino]-1,3-thiazol-4-yl}acetic acid . The compound is typically stored at room temperature and is available in powder form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C11H10N2O4S/c1-6-8(2-3-17-6)10(16)13-11-12-7(5-18-11)4-9(14)15/h2-3,5H,4H2,1H3,(H,14,15)(H,12,13,16) . This code provides a specific string of characters that describes the molecular structure of the compound.


Physical And Chemical Properties Analysis

The compound “2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid” is a powder that is stored at room temperature . It has a molecular weight of 266.28 . Unfortunately, the web search results did not provide more detailed physical and chemical properties.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .

properties

IUPAC Name

2-[2-[(2-methylfuran-3-carbonyl)amino]-1,3-thiazol-4-yl]acetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N2O4S/c1-6-8(2-3-17-6)10(16)13-11-12-7(5-18-11)4-9(14)15/h2-3,5H,4H2,1H3,(H,14,15)(H,12,13,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPFJVLUVGXJMQV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CO1)C(=O)NC2=NC(=CS2)CC(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid
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2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid
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2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid
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2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid
Reactant of Route 5
2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid
Reactant of Route 6
2-[2-(2-Methylfuran-3-amido)-1,3-thiazol-4-yl]acetic acid

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